Cas no 2137776-38-4 (4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid)

• Product Name: 4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid
• CAS No: 2137776-38-4
• MF: C₂₀H₂₁NO₇
• MW: 387.383246183395
• CID: 6445197
• PubChem ID: 165952455
• Update Time: 2025-06-11

4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1165564
• 4-{1-[2-(tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid
• 2137776-38-4
• 4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid

• Inchi： 1S/C20H21NO7/c1-20(2,3)28-16(22)11-21-10-14(9-15(17(21)23)19(26)27-4)12-5-7-13(8-6-12)18(24)25/h5-10H,11H2,1-4H3,(H,24,25)
• InChI Key： SSVYDNPXPCDIBM-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(C(=O)OC)=CC(C2C=CC(C(=O)O)=CC=2)=C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 387.13180201g/mol
• Monoisotopic Mass: 387.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Additional information on 4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid

Introduction to 4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic Acid (CAS No. 2137776-38-4)

4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2137776-38-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, characterized by its intricate structural framework, combines elements of pyridine and benzoic acid derivatives, making it a candidate for various applications in medicinal chemistry and drug discovery.

The compound’s structure features a pyridine ring with substitutions that enhance its pharmacological potential. Specifically, the presence of a tert-butoxy group at the 2-position and an oxoethyl side chain at the 1-position contributes to its stability and reactivity. Additionally, the methoxycarbonyl group at the 5-position and the overall 6-oxo-1,6-dihydropyridine core suggest functionalities that may interact with biological targets in meaningful ways. These structural attributes make it a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in pyridine-based derivatives due to their versatility in drug design. The benzoic acid moiety further enhances its potential by providing a pharmacophore that is well-documented for its role in modulating biological pathways. Studies have shown that benzoic acid derivatives can exhibit anti-inflammatory, analgesic, and even anticancer properties, depending on their structural modifications. The specific arrangement of functional groups in 4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid may contribute to unique pharmacological profiles that warrant further exploration.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The pyridine core is a common feature in many bioactive compounds, and modifications to this core can lead to significant changes in activity. For instance, the tert-butoxy group may serve as a protecting group during synthetic processes, while the methoxycarbonyl group could participate in hydrogen bonding interactions within biological targets. These features make the compound an attractive candidate for medicinal chemists seeking to develop new drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations, scientists can identify how 4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid might interact with proteins or enzymes involved in disease pathways. These predictions can guide experimental efforts and accelerate the discovery process. For example, if simulations suggest that this compound binds strongly to an enzyme known to be involved in inflammation, it could be a starting point for developing new anti-inflammatory therapies.

The synthesis of this compound also presents an opportunity for innovation in synthetic methodologies. The combination of pyridine and benzoic acid derivatives requires careful optimization to ensure high yields and purity. Modern synthetic techniques, such as flow chemistry and catalytic processes, may offer advantages over traditional batch methods. By improving synthetic efficiency, researchers can produce larger quantities of the compound for further testing, which is crucial for advancing from preclinical studies to clinical trials.

From a broader perspective, compounds like 4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid contribute to the growing library of molecules being explored for therapeutic applications. The integration of computational biology with experimental chemistry has revolutionized drug discovery by allowing researchers to screen vast numbers of compounds rapidly. This synergy has led to the identification of several promising candidates that are now entering clinical development pipelines.

The potential applications of this compound are diverse and span multiple therapeutic areas. For instance, its structural features might make it suitable for inhibiting enzymes involved in metabolic disorders or for modulating signaling pathways associated with neurodegenerative diseases. While specific applications remain under investigation, the versatility of pyridine-based benzoic acid derivatives suggests that they could play a significant role in addressing unmet medical needs.

In conclusion,4-{1-[2-(Tert-butoxy)-2-oxoethyl]-5-(methoxycarbonyl)-6-oxo-1,6-dihydropyridin-3-yl}benzoic acid (CAS No. 2137776-38-4) represents an intriguing molecule with substantial pharmacological potential. Its unique structural composition and functional groups position it as a valuable asset in pharmaceutical research and development. As our understanding of biological systems continues to evolve, compounds like this one will likely emerge as key players in the fight against various diseases.